Cas no 85070-17-3 (1-Propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate)

• Product Name: 1-Propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate
• CAS No: 85070-17-3
• MF: C₈H₁₈O₃Si
• MW: 190.312223911285
• CID: 5561029
• Update Time: 2025-04-23

1-Propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate

• Inchi： 1S/C8H18O3Si/c1-7(6-10-8(2)9)11-12(3,4)5/h7H,6H2,1-5H3
• InChI Key： MPYTULORQUOLRK-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)C(O[Si](C)(C)C)C

Additional information on 1-Propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate

Introduction to 1-Propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate (CAS No. 85070-17-3) and Its Emerging Applications in Chemical Biology

1-Propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate, identified by the Chemical Abstracts Service Number (CAS No.) 85070-17-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structure with a trimethylsilyl ether group and an acetic acid ester moiety, exhibits intriguing chemical properties that make it a valuable tool in synthetic chemistry and drug development. The combination of these functional groups imparts distinct reactivity, solubility, and stability characteristics, which are highly relevant in modern biochemical applications.

The trimethylsilyl (TMS) group in this molecule plays a pivotal role in its utility as a protecting group or intermediate in organic synthesis. The TMS ether moiety, specifically at the 2-position of propanol, enhances the compound's ability to participate in various chemical transformations while maintaining structural integrity. This feature is particularly advantageous in multi-step synthetic pathways where selective reactions are required. The acetic acid ester at the 1-position further contributes to its versatility, allowing for further derivatization or modification depending on the specific synthetic goals.

In recent years, advancements in synthetic methodologies have highlighted the importance of such functionalized alcohols in drug discovery and biomolecular research. The use of 1-propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate has been explored in the development of novel pharmaceutical intermediates, where its stability under various reaction conditions makes it an ideal candidate for protecting sensitive functional groups during synthesis. Additionally, its compatibility with a wide range of reagents and catalysts has enabled its application in complex molecular constructions.

One of the most compelling aspects of this compound is its role in facilitating cross-coupling reactions, which are fundamental to modern organic synthesis. The presence of both an ether and an ester functionality allows for selective participation in palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. These reactions are crucial for constructing biaryl structures and other complex molecular frameworks found in many bioactive compounds. The ability to manipulate these functional groups without significant side reactions has made 1-propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate a preferred choice for researchers aiming to streamline synthetic routes.

Recent studies have also demonstrated its utility in the synthesis of glycosidic linkages, which are prevalent in natural products and pharmaceuticals. The TMS ether group provides excellent stability under acidic or basic conditions, allowing for controlled hydrolysis or coupling reactions. This property is particularly valuable in carbohydrate chemistry, where precise control over glycosidic bond formation is essential for achieving desired biological activity. The acetic acid ester further enhances this capability by providing an additional site for selective modification or activation.

The compound's solubility profile is another key factor contributing to its widespread use. Being highly soluble in both polar and non-polar solvents makes it adaptable to various reaction environments. This characteristic is especially beneficial when working with heterogeneous catalysts or when transitioning between different reaction phases during synthesis. Such flexibility reduces the need for extensive purification steps and improves overall yields.

In the realm of drug development, 1-propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate has been utilized as a building block for more complex molecules. Its structural features allow for easy incorporation into pharmacophores while maintaining metabolic stability. This has led to its use in designing novel therapeutic agents targeting various diseases. For instance, researchers have leveraged its reactivity to develop intermediates for kinase inhibitors and other small-molecule drugs that require precise molecular architecture.

The compound's role extends beyond simple intermediates; it also serves as a reference standard or analytical reagent in quality control processes. Its well-characterized properties make it suitable for calibrating analytical instruments and validating synthetic pathways. This ensures consistency across different laboratories and contributes to the reproducibility of scientific findings.

From a computational chemistry perspective, the unique electronic distribution around the TMS group provides insights into its interaction with biological targets. Molecular modeling studies have shown that this moiety can influence binding affinity and selectivity when incorporated into drug candidates. Such insights are invaluable for rational drug design approaches that aim to optimize pharmacological properties.

The environmental impact of using 1-propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate has also been considered in recent research efforts. While traditional silyl ethers can pose challenges due to their potential toxicity or environmental persistence, advances in green chemistry have led to more sustainable alternatives. Researchers are exploring biodegradable derivatives or catalytic methods that minimize waste generation during its use. These efforts align with broader industry trends toward environmentally conscious chemical practices.

Future directions for this compound may include exploring its applications in polymer chemistry or material science. The combination of functional groups could enable novel polymer architectures with tailored properties such as enhanced thermal stability or biodegradability. Such applications would expand beyond traditional pharmaceutical uses into broader industrial contexts where specialized chemical materials are required.

In conclusion,1-Propanol, 2-[(trimethylsilyl)oxy]-, 1-acetate (CAS No., 85070-17-3) represents a versatile and multifunctional compound with significant implications across multiple domains of chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from synthetic intermediates to analytical standards and potential drug candidates. As research continues to uncover new methodologies and applications,this compound will undoubtedly remain at the forefront of innovation within these fields.